Cas no 33487-20-6 (Ethyl 2-cycloheptyl-2-oxoacetate)

• Product Name: Ethyl 2-cycloheptyl-2-oxoacetate
• CAS No: 33487-20-6
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 2136402
• Update Time: 2023-08-04

Ethyl 2-cycloheptyl-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cycloheptyl-2-oxoacetate
• Ethyl 2-cycloheptyl-2-oxoacetate

• Inchi： 1S/C11H18O3/c1-2-14-11(13)10(12)9-7-5-3-4-6-8-9/h9H,2-8H2,1H3
• InChI Key： LIDQEUIAVMWMPK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)C1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Topological Polar Surface Area: 43.4